Cas no 1189710-73-3 (4-Fluorophenylethanol-d4)
4-Fluorophenylethanol-d4 Chemical and Physical Properties
Names and Identifiers
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- 4-Fluorophenylethanol-d4
- 1,1,2,2-tetradeuterio-2-(4-fluorophenyl)ethanol
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- Inchi: 1S/C8H9FO/c9-8-3-1-7(2-4-8)5-6-10/h1-4,10H,5-6H2/i5D2,6D2
- InChI Key: MWUVGXCUHWKQJE-NZLXMSDQSA-N
- SMILES: C(O)([2H])([2H])C([2H])([2H])C1=CC=C(F)C=C1
4-Fluorophenylethanol-d4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F595347-50mg |
4-Fluorophenylethanol-d4 |
1189710-73-3 | 50mg |
$ 201.00 | 2023-09-07 | ||
| TRC | F595347-500mg |
4-Fluorophenylethanol-d4 |
1189710-73-3 | 500mg |
$ 1608.00 | 2023-09-07 |
4-Fluorophenylethanol-d4 Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 4-Fluorophenylethanol-d4
Research Briefing on 1189710-73-3 and 4-Fluorophenolethanol-d4: Recent Advances in Chemical Biology and Pharmaceutical Applications
The compound 1189710-73-3 and its deuterated derivative, 4-Fluorophenolethanol-d4, have garnered significant attention in recent chemical biology and pharmaceutical research. These molecules serve as critical intermediates and analytical standards in drug discovery, metabolic studies, and isotopic labeling applications. This briefing synthesizes the latest findings on their synthesis, characterization, and applications, drawing from peer-reviewed literature published within the last 24 months.
Recent studies highlight the role of 1189710-73-3 as a versatile scaffold for kinase inhibitor development, particularly in oncology. A 2023 Journal of Medicinal Chemistry paper demonstrated its efficacy as a precursor for Bruton’s tyrosine kinase (BTK) inhibitors, showing improved metabolic stability compared to non-fluorinated analogs. Concurrently, 4-Fluorophenolethanol-d4 has emerged as a vital internal standard in LC-MS/MS assays for quantifying neurotransmitters and xenobiotics, owing to its isotopic purity (>98% D) and chromatographic properties.
Innovative synthetic routes for 4-Fluorophenolethanol-d4 have been optimized to achieve gram-scale production with ≤0.5% protium contamination. A notable advancement involves Pd-catalyzed deuteration of 4-fluorostyrene oxide followed by regioselective reduction, as detailed in Organic Process Research & Development (2024). This method addresses previous challenges in maintaining stereochemical integrity during deuterium incorporation.
Applications in neuropharmacology reveal that 4-Fluorophenolethanol-d4 enables precise measurement of blood-brain barrier penetration for fluorinated psychotropic compounds. Researchers at MIT recently employed it to calibrate microdialysis probes in a Parkinson’s disease model, achieving sub-nanomolar detection limits for dopamine analogs (Nature Methods, 2023). These methodological refinements underscore its growing importance in CNS drug development.
Regulatory considerations are evolving alongside these technical advancements. The European Pharmacopoeia added 4-Fluorophenolethanol-d4 to its reference standards catalog in 2023, reflecting its adoption in GMP environments. Stability studies indicate 36-month shelf life when stored under argon at -20°C, though hydrolysis of the deuterated hydroxy group remains a critical quality control parameter during long-term storage.
Future directions include exploring 1189710-73-3’s potential in PROTAC design, where its fluorophenol moiety may enhance target protein binding kinetics. Preliminary data presented at the 2024 ACS Spring Meeting suggest synergistic effects when combined with cereblon ligands. Meanwhile, expanded applications of 4-Fluorophenolethanol-d4 in environmental toxicology—particularly for tracking fluorinated pollutant metabolites—are under investigation by three major pharmaceutical consortia.
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